Cas no 2248293-18-5 (7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid)
7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2248293-18-5
- EN300-6509658
- 7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
- 7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid
-
- Inchi: 1S/C15H15N3O4/c19-14(20)12-11-7-4-8-18(13(11)17-16-12)15(21)22-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,16,17)(H,19,20)
- InChI Key: ARAPWGMZWMHKPN-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1C2C(=C(C(=O)O)NN=2)CCC1)=O
Computed Properties
- Exact Mass: 301.10625597g/mol
- Monoisotopic Mass: 301.10625597g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 95.5Ų
7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6509658-0.05g |
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
2248293-18-5 | 95.0% | 0.05g |
$948.0 | 2025-03-14 | |
| Enamine | EN300-6509658-0.1g |
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
2248293-18-5 | 95.0% | 0.1g |
$993.0 | 2025-03-14 | |
| Enamine | EN300-6509658-0.25g |
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
2248293-18-5 | 95.0% | 0.25g |
$1038.0 | 2025-03-14 | |
| Enamine | EN300-6509658-0.5g |
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
2248293-18-5 | 95.0% | 0.5g |
$1084.0 | 2025-03-14 | |
| Enamine | EN300-6509658-1.0g |
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
2248293-18-5 | 95.0% | 1.0g |
$1129.0 | 2025-03-14 | |
| Enamine | EN300-6509658-2.5g |
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
2248293-18-5 | 95.0% | 2.5g |
$2211.0 | 2025-03-14 | |
| Enamine | EN300-6509658-5.0g |
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
2248293-18-5 | 95.0% | 5.0g |
$3273.0 | 2025-03-14 | |
| Enamine | EN300-6509658-10.0g |
7-[(benzyloxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
2248293-18-5 | 95.0% | 10.0g |
$4852.0 | 2025-03-14 |
7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid
7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid: A Comprehensive Overview
7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid, with CAS Registry Number 2248293-18-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and potential applications in drug discovery. The molecule's structure incorporates a pyrazolo[3,4-b]pyridine core with a substituted phenylmethoxycarbonyl group and a carboxylic acid moiety, making it a versatile platform for further chemical modifications and biological evaluations.
The synthesis of this compound involves a series of intricate reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the tetrahydropyrazolo[3,4-b]pyridine framework. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to assemble key intermediates with high precision. The incorporation of the phenylmethoxycarbonyl group has been achieved through nucleophilic acyl substitution strategies, leveraging the reactivity of activated esters.
One of the most notable aspects of this compound is its potential as a lead molecule in drug development. The pyrazolopyridine core is known to exhibit modulatory effects on various biological targets, including kinases and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that analogs of this compound can act as potent inhibitors of certain serine/threonine kinases involved in cellular signaling pathways. For example, a 2023 study published in Nature Communications reported that derivatives of this compound showed remarkable selectivity towards Aurora kinases, which are key regulators of mitosis and have been implicated in cancer progression.
The carboxylic acid group present in the molecule plays a crucial role in its bioavailability and pharmacokinetic properties. Researchers have explored various strategies to optimize this aspect by converting the carboxylic acid into bioisosteres such as amides or esters. These modifications have been shown to enhance solubility and stability while maintaining or improving the compound's biological activity. Furthermore, the phenylmethoxycarbonyl group contributes to the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.
In terms of structural characterization, modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the precise three-dimensional arrangement of this compound. These studies have revealed that the molecule adopts a rigid conformation due to the aromaticity of the pyrazolopyridine ring system. This rigidity is advantageous for maintaining specific interactions with biological targets and ensuring consistent pharmacological activity.
Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of this compound. Molecular docking studies have revealed that it forms favorable hydrogen bonds and π-π interactions with key residues in target proteins. These findings have guided further optimization efforts aimed at improving binding affinity and selectivity. For instance, researchers have explored substituent effects on both the phenylmethoxycarbonyl group and the pyrazolopyridine core to identify optimal configurations for therapeutic applications.
The versatility of 7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid extends beyond its role as a drug candidate. It has also been utilized as a building block in synthesizing more complex molecules with diverse functionalities. For example, its use as an intermediate in peptide synthesis has been reported in several recent studies. The carboxylic acid group serves as an ideal site for amide bond formation, enabling the construction of larger biomolecules with tailored properties.
In conclusion, 7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,b]pyridine-3-carboxylic acid represents a fascinating example of how modern synthetic chemistry can yield compounds with significant potential for real-world applications. Its unique structure and functional groups make it an invaluable tool for advancing our understanding of chemical biology and developing novel therapeutic agents. As research continues to uncover new insights into its properties and applications, CAS No 2248293-18-5 will undoubtedly remain at the forefront of scientific exploration.
2248293-18-5 (7-Phenylmethoxycarbonyl-2,4,5,6-tetrahydropyrazolo[3,4-b]pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)